p-Aminobenzoic acid diethylaminoethyl ester hydrochloride
p-Aminobenzoic acid diethylaminoethyl ester hydrochloride
Procaine Hydrochloride is the hydrochloride salt form of procaine, a benzoic acid derivative with local anesthetic and antiarrhythmic properties. Procaine binds to and inhibits voltage-gated sodium channels, thereby inhibiting the ionic flux required for the initiation and conduction of impulses. In addition, this agent increases electrical excitation threshold, reduces rate of rise of action potential and slows nerve impulse propagation thereby causing loss of sensation.
Procaine hydrochloride is an organic molecular entity.
A local anesthetic of the ester type that has a slow onset and a short duration of action. It is mainly used for infiltration anesthesia, peripheral nerve block, and spinal block. (From Martindale, The Extra Pharmacopoeia, 30th ed, p1016).
Procaine hydrochloride is an organic molecular entity.
A local anesthetic of the ester type that has a slow onset and a short duration of action. It is mainly used for infiltration anesthesia, peripheral nerve block, and spinal block. (From Martindale, The Extra Pharmacopoeia, 30th ed, p1016).
Brand Name:
Vulcanchem
CAS No.:
12663-50-2
VCID:
VC0078373
InChI:
InChI=1S/C13H20N2O2.ClH/c1-3-15(4-2)9-10-17-13(16)11-5-7-12(14)8-6-11;/h5-8H,3-4,9-10,14H2,1-2H3;1H
SMILES:
CC[NH+](CC)CCOC(=O)C1=CC=C(C=C1)N.[Cl-]
Molecular Formula:
C13H21ClN2O2
Molecular Weight:
272.77 g/mol
p-Aminobenzoic acid diethylaminoethyl ester hydrochloride
CAS No.: 12663-50-2
Main Products
VCID: VC0078373
Molecular Formula: C13H21ClN2O2
Molecular Weight: 272.77 g/mol
| CAS No. | 12663-50-2 |
|---|---|
| Product Name | p-Aminobenzoic acid diethylaminoethyl ester hydrochloride |
| Molecular Formula | C13H21ClN2O2 |
| Molecular Weight | 272.77 g/mol |
| IUPAC Name | 2-(4-aminobenzoyl)oxyethyl-diethylazanium;chloride |
| Standard InChI | InChI=1S/C13H20N2O2.ClH/c1-3-15(4-2)9-10-17-13(16)11-5-7-12(14)8-6-11;/h5-8H,3-4,9-10,14H2,1-2H3;1H |
| Standard InChIKey | HCBIBCJNVBAKAB-UHFFFAOYSA-N |
| SMILES | CC[NH+](CC)CCOC(=O)C1=CC=C(C=C1)N.[Cl-] |
| Canonical SMILES | CC[NH+](CC)CCOC(=O)C1=CC=C(C=C1)N.[Cl-] |
| Melting Point | 155.5 °C |
| Description | Procaine Hydrochloride is the hydrochloride salt form of procaine, a benzoic acid derivative with local anesthetic and antiarrhythmic properties. Procaine binds to and inhibits voltage-gated sodium channels, thereby inhibiting the ionic flux required for the initiation and conduction of impulses. In addition, this agent increases electrical excitation threshold, reduces rate of rise of action potential and slows nerve impulse propagation thereby causing loss of sensation. Procaine hydrochloride is an organic molecular entity. A local anesthetic of the ester type that has a slow onset and a short duration of action. It is mainly used for infiltration anesthesia, peripheral nerve block, and spinal block. (From Martindale, The Extra Pharmacopoeia, 30th ed, p1016). |
| Synonyms | Anuject Geriocaine Gerokit Hewedolor-Procain Hydrochloride, Procaine Lophakomp-Procain N Novocain Novocaine Pröcaine chlorhydrate Lavoisier Procain Braun Procain curasan Procain Jenapharm Procain Rödler Procain Steigerwald procain-loges Procaina Serra Procaine Procaine Hydrochloride Röwo Procain |
| PubChem Compound | 15939510 |
| Last Modified | Nov 11 2021 |
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